5,5-Bis-1H-tetrazole diammonium salt

• IUPAC Name: azane;5-(2H-tetrazol-5-yl)-2H-tetrazole
• InChI: InChI=1S/C2H2N8.H3N/c3-1(4-8-7-3)2-5-9-10-6-2;/h(H,3,4,7,8)(H,5,6,9,10);1H3
• InChI Key: QVOQUIPJXONQRB-UHFFFAOYSA-N
• Canonical SMILES: C1(=NNN=N1)C2=NNN=N2.N
• Molecular Formula: C2H5N9
• Molecular Weight: 155.12 g/mol
• CAS RN: 3021-02-1

Description

5,5-Bis-1H-tetrazole diammonium salt is a useful research compound. Its molecular formula is C2H5N9 and its molecular weight is 155.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Energetic Materials : Nitrogen-rich salts of 1H,1′H-5,5′-bitetrazole-1,1′-diol are considered potential energetic materials due to their high thermal stability. They have been researched as possible substitutes for conventional explosive materials like cyclotrimethylene trinitramine (RDX) or hexanitrostilbene (HNS) (Fischer, Klapötke, Reymann, & Stierstorfer, 2013). Similarly, other energetic salts derived from 5-aminotetrazolium and 1,5-diaminotetrazolium have applications in spectroscopy, differential scanning calorimetry (DSC), and elemental analyses (Wang, Yi, & Cai, 2012).

• Detonation and Propulsion Parameters : Some compounds, like di(1H-tetrazol-5-yl)methanone oxime and 5,5′-(hydrazonomethylene)bis(1H-tetrazole), are explored as replacements for current nitrogen-rich energetic materials due to their high performance and low sensitivity to mechanical stimuli. Their applications include determining detonation velocity, pressure, and specific impulse in mixtures with aluminum (Chand, Parrish, & Shreeve, 2013).

• Coordination Chemistry : Transition metal complexes of 5,5'-(1,4-phenylene)bis(1H-tetrazole) are significant in understanding the hydrothermal chemistry of M(II)SO(4) salts. These complexes are studied for their structural characterization and properties (Ouellette et al., 2011).

• Chelating Agents and Bioactive Compounds : These molecules may also find applications as chelating agents, organocatalysts, luminescent materials, and mainly as bioactive compounds. This diverse utility stems from their unique structural and chemical properties (Cárdenas-Galindo et al., 2015).

• Thermal and Shock Sensitivities : Further research includes characterizing these compounds in terms of their crystal structures, thermal, shock, and friction sensitivities, making them important for studies related to safety and stability in various applications (Hammerl et al., 2001).

• Hydrothermal Synthesis and Physical Properties : In situ hydrothermal synthesis of tetrazole coordination polymers showcases interesting physical properties like second harmonic generation, fluorescence, ferroelectric, and dielectric behaviors, highlighting their potential in materials science (Zhao et al., 2008).